3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(2,4-diethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C21H26N6O4S/c1-3-30-17-6-7-19(18(16-17)31-4-2)32(28,29)26-14-12-25(13-15-26)20-8-9-21(24-23-20)27-11-5-10-22-27/h5-11,16H,3-4,12-15H2,1-2H3
• InChI Key: HWOHLGZYHYEFEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4)OCC
• Molecular Formula: C21H26N6O4S
• Molecular Weight: 458.5 g/mol

Description

The compound “3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazole ring, and a pyridazine ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry.

Scientific Research Applications

DPPP has been widely studied in scientific research due to its ability to act as a ligand for metal ions. It has been used in a variety of applications, such as in the synthesis of metal complexes, in the study of metal ion-binding properties, and in the development of metal-based drugs. DPPP has also been used in the study of metal-catalyzed reactions, due to its ability to bind metal ions.

Mechanism of Action

DPPP acts as a ligand for metal ions by forming a coordination complex with the metal ion. This coordination complex is formed by the donation of electron pairs from the oxygen atoms of the piperazine and pyrazole moieties of the DPPP molecule to the metal ion. This coordination complex is then stabilized by the electron-donating properties of the benzenesulfonamide moiety of the molecule.
Biochemical and Physiological Effects
DPPP has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant properties, and has been used in the study of DNA damage and repair. DPPP has also been found to act as an anti-inflammatory agent, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DPPP has several advantages and limitations when used in laboratory experiments. One of the main advantages of using DPPP is its high solubility in aqueous solutions. This allows for the easy formation of metal complexes, which can then be studied in detail. Additionally, DPPP is relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory experiments. However, one of the main limitations of using DPPP is its instability in acidic solutions. This can limit its use in certain experiments, such as those involving metal-catalyzed reactions.

Future Directions

There are a variety of potential future directions for the use of DPPP. One potential future direction is the use of DPPP as a drug delivery system. DPPP has been found to bind to a variety of metal ions, and it is possible that DPPP could be used to deliver drugs to specific sites within the body. Additionally, DPPP could be used to develop metal-based drugs, as it has the ability to bind to a variety of metal ions. Finally, DPPP could be used to study metal-catalyzed reactions, as it has been found to be relatively stable in aqueous solutions.

Synthesis Methods

DPPP can be synthesized through a variety of methods. One of the most common methods is the reaction of piperazine with 2,4-diethoxybenzenesulfonyl chloride, followed by the addition of pyrazole. This reaction yields the desired product in high yields. The reaction is typically carried out in aqueous solution, and the reaction temperature is typically between 0-5°C.